Cas no 1935788-64-9 (N-cyano-N-(3-fluoropropyl)-4-methoxyaniline)

• Product Name: N-cyano-N-(3-fluoropropyl)-4-methoxyaniline
• CAS No: 1935788-64-9
• MF: C₁₁H₁₃FN₂O
• MW: 208.232125997543
• CID: 5407483
• PubChem ID: 121586768
• Update Time: 2025-06-13

N-cyano-N-(3-fluoropropyl)-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• Cyanamide, N-(3-fluoropropyl)-N-(4-methoxyphenyl)-
• N-cyano-N-(3-fluoropropyl)-4-methoxyaniline

• Inchi： 1S/C11H13FN2O/c1-15-11-5-3-10(4-6-11)14(9-13)8-2-7-12/h3-6H,2,7-8H2,1H3
• InChI Key： GSTPPKRIIFWWBN-UHFFFAOYSA-N
• SMILES： N(CCCF)(C1=CC=C(OC)C=C1)C#N

Experimental Properties

• Density: 1.136±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 367.6±27.0 °C(Predicted)
• pka: -1.74±0.50(Predicted)

Additional information on N-cyano-N-(3-fluoropropyl)-4-methoxyaniline

Introduction to N-cyano-N-(3-fluoropropyl)-4-methoxyaniline (CAS No. 1935788-64-9)

N-cyano-N-(3-fluoropropyl)-4-methoxyaniline, with the chemical formula C₁₁H₁₄FN₂O, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number CAS NO. 1935788-64-9, has garnered attention due to its versatile applications in the development of novel pharmaceutical agents and agrochemical intermediates. The structural uniqueness of this molecule, featuring a cyano group, a fluoropropyl chain, and a methoxy-substituted aniline core, makes it a valuable candidate for further chemical modifications and functionalization.

The aniline core of N-cyano-N-(3-fluoropropyl)-4-methoxyaniline plays a crucial role in its reactivity and potential biological activity. Anilines are well-known for their role as pharmacophores in various therapeutic agents, including antidepressants, antipsychotics, and antihistamines. The presence of the methoxy group at the 4-position enhances the electron density on the nitrogen atom, facilitating nucleophilic substitution reactions and further derivatization. This feature is particularly useful in medicinal chemistry for constructing more complex molecular frameworks.

The cyano group attached to the nitrogen atom introduces a polar character to the molecule, which can influence its solubility and interaction with biological targets. Additionally, the cyano group can serve as a leaving group in nucleophilic substitution reactions, allowing for further functionalization of the molecule. This dual functionality makes N-cyano-N-(3-fluoropropyl)-4-methoxyaniline a versatile intermediate in synthetic chemistry.

The 3-fluoropropyl chain adds another layer of complexity to the molecule, influencing its lipophilicity and metabolic stability. Fluoroalkyl groups are frequently incorporated into pharmaceuticals due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic clearance. The fluorine atom can also enhance binding affinity to biological targets by increasing electronic density and hydrophobic interactions. This makes N-cyano-N-(3-fluoropropyl)-4-methoxyaniline a promising candidate for drug development.

In recent years, there has been significant interest in the development of fluorinated anilines as key intermediates in pharmaceutical synthesis. These compounds have shown promise in various therapeutic areas, including oncology, central nervous system disorders, and infectious diseases. The structural features of N-cyano-N-(3-fluoropropyl)-4-methoxyaniline make it particularly suitable for these applications due to its ability to undergo multiple chemical transformations while maintaining stability.

One of the most notable applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the structure of N-cyano-N-(3-fluoropropyl)-4-methoxyaniline, researchers have been able to develop potent inhibitors that target specific kinases involved in disease progression. These inhibitors have shown promise in preclinical studies and are being evaluated for their potential as therapeutic agents.

Another area where this compound has found utility is in the development of antiviral agents. The ability of N-cyano-N-(3-fluoropropyl)-4-methoxyaniline to undergo functionalization allows for the creation of molecules that can interfere with viral replication cycles. Recent studies have demonstrated its effectiveness in inhibiting certain viral enzymes, making it a valuable tool in the fight against infectious diseases.

The synthesis of N-cyano-N-(3-fluoropropyl)-4-methoxyaniline involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the reaction of 4-methoxyaniline with 3-fluoropropyl isocyanate to form the desired intermediate. This intermediate is then subjected to cyanation reactions to introduce the cyano group at the nitrogen atom. The final product is obtained through purification techniques such as column chromatography or recrystallization.

In conclusion, N-cyano-N-(3-fluoropropyl)-4-methoxyaniline (CAS NO. 1935788-64-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.